Cas no 56545-16-5 ([[4-[Bis(hydroxymethyl)amino]-6-[2-(2-methylimidazol-1-yl)ethyl]-1,3,5-triazin-2-yl]-(hydroxymethyl)amino]methanol)

[[4-[Bis(hydroxymethyl)amino]-6-[2-(2-methylimidazol-1-yl)ethyl]-1,3,5-triazin-2-yl]-(hydroxymethyl)amino]methanol structure
56545-16-5 structure
Product Name:[[4-[Bis(hydroxymethyl)amino]-6-[2-(2-methylimidazol-1-yl)ethyl]-1,3,5-triazin-2-yl]-(hydroxymethyl)amino]methanol
CAS No:56545-16-5
MF:C13H21N7O4
MW:339.350341558456
CID:2673035
Update Time:2023-08-06

[[4-[Bis(hydroxymethyl)amino]-6-[2-(2-methylimidazol-1-yl)ethyl]-1,3,5-triazin-2-yl]-(hydroxymethyl)amino]methanol Chemical and Physical Properties

Names and Identifiers

    • [[6-[2-(2-Methyl-1H-imidazol-1-yl)ethyl]-1,3,5-triazine-2,4-diyl]dinitrilo]tetrakismethanol
    • [[4-[Bis(hydroxymethyl)amino]-6-[2-(2-methylimidazol-1-yl)ethyl]-1,3,5-triazin-2-yl]-(hydroxymethyl)
    • [[4-[Bis(hydroxymethyl)amino]-6-[2-(2-methylimidazol-1-yl)ethyl]-1,3,5-triazin-2-yl]-(hydroxymethyl)amino]methanol
    • Inchi: 1S/C13H21N7O4/c1-10-14-3-5-18(10)4-2-11-15-12(19(6-21)7-22)17-13(16-11)20(8-23)9-24/h3,5,21-24H,2,4,6-9H2,1H3
    • InChI Key: FWFVEVRQENIMHL-UHFFFAOYSA-N
    • SMILES: OCN(CO)C1N=C(N=C(CCN2C=CN=C2C)N=1)N(CO)CO

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 339
  • Topological Polar Surface Area: 144
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